Cas no 2361763-70-2 (1-[4-[4-(3-Methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-[4-(3-Methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one
• CAS No: 2361763-70-2
• MF: C₂₆H₃₁N₃O₂
• MW: 417.543246507645
• CID: 5681531
• PubChem ID: 139016489
• Update Time: 2025-10-21

1-[4-[4-(3-Methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-(3-Methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one
• 1-{4-[4-(3-methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one
• 2361763-70-2
• EN300-26594035
• Z3669373773

• Inchi： 1S/C26H31N3O2/c1-3-24(30)28-14-12-26(13-15-28,22-9-5-4-6-10-22)25(31)29-18-16-27(17-19-29)23-11-7-8-21(2)20-23/h3-11,20H,1,12-19H2,2H3
• InChI Key： FOZMVQDUOOBRMP-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N1CCN(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 417.24162724g/mol
• Monoisotopic Mass: 417.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.9Ų

Additional information on 1-[4-[4-(3-Methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one

Comprehensive Overview of 1-[4-[4-(3-Methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one (CAS No. 2361763-70-2)

The compound 1-[4-[4-(3-Methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one (CAS No. 2361763-70-2) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a piperazine core with a phenylpiperidine moiety, linked via a carbonyl group and terminated with a propenone functional group. This arrangement endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical research and material science. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its structural resemblance to known pharmacophores.

In recent years, the scientific community has shown growing interest in piperazine-derived compounds due to their versatility in drug discovery. The inclusion of a 3-methylphenyl group in this molecule enhances its lipophilicity, potentially improving membrane permeability—a critical factor in bioavailability. Meanwhile, the propenone tail offers reactivity that could be exploited for covalent binding or further derivatization. Such features align with current trends in targeted drug design, where researchers prioritize compounds with tunable properties for specific therapeutic applications.

The phenylpiperidine segment of this compound is noteworthy, as this scaffold appears in numerous CNS-active agents. While CAS 2361763-70-2 itself is not yet widely studied, its structural motifs suggest possible interactions with neurotransmitter receptors or enzymes. This has sparked discussions in online forums about its potential role in addressing neurological conditions—a hot topic given the rising global prevalence of such disorders. However, rigorous clinical validation would be required before any therapeutic claims could be made.

From a synthetic chemistry perspective, the carbonyl bridge between the piperazine and phenylpiperidine units presents interesting challenges and opportunities. Modern computational tools like AI-assisted retrosynthesis (a frequently searched term in chemical databases) could help optimize its production. The compound's molecular weight and polar surface area place it within the "drug-like" space defined by Lipinski's rules, further fueling speculation about its pharmaceutical potential among researchers.

Analytical characterization of 1-[4-[4-(3-Methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one would likely employ advanced techniques such as LC-MS and NMR spectroscopy—methods commonly queried in search engines by chemistry professionals. Its stability under various pH conditions and thermal properties would be key data points for formulation scientists, especially those exploring controlled-release systems (another trending topic in pharmaceutical development).

While not classified as hazardous, proper handling protocols should be observed with this compound, as with all fine chemicals. Its CAS registry number 2361763-70-2 provides a unique identifier for regulatory compliance and safety documentation. The scientific literature shows increasing citations of this compound since its registration, suggesting growing research attention—a pattern often seen with promising investigational compounds before they enter preclinical development pipelines.

In material science applications, the conjugated system formed by the propenone group might offer interesting electronic properties. This aligns with current explorations of organic semiconductors and photoresponsive materials—areas generating substantial online search traffic among materials scientists. The compound's aromatic systems could potentially participate in π-stacking interactions, a property valuable for designing functional nanomaterials.

The structural complexity of CAS 2361763-70-2 makes it an attractive candidate for medicinal chemistry optimization campaigns. Computational modeling searches (increasingly popular among researchers) could predict its binding modes against various biological targets. Such in silico approaches have become standard practice in modern drug discovery, significantly reducing experimental trial-and-error in the lab.

As with many novel chemical entities, intellectual property considerations surround this compound. Patent databases show growing activity around similar structures, reflecting the competitive landscape in small molecule therapeutics development. Researchers frequently search for structure-activity relationship (SAR) data on such compounds—information that could guide derivative design to enhance potency or selectivity.

In summary, 1-[4-[4-(3-Methylphenyl)piperazine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one represents an intriguing case study in contemporary chemical research. Its multifaceted structure touches upon several cutting-edge scientific domains, from precision medicine to advanced materials. While much remains to be discovered about its practical applications, the compound's architectural features position it as a compelling subject for further investigation across multiple disciplines.